Cas no 1250217-47-0 (6-Amino-2,4-dichloro-3-methylbenzoic acid)

6-Amino-2,4-dichloro-3-methylbenzoic acid is a substituted benzoic acid derivative featuring amino, chloro, and methyl functional groups. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its dichloro and methyl substitutions enhance reactivity and selectivity in electrophilic and nucleophilic reactions, while the amino group provides a handle for further functionalization. The compound’s structural features make it valuable for constructing complex heterocycles or modifying bioactive molecules. High purity grades are available to meet rigorous research and industrial requirements. Proper handling is advised due to potential reactivity of the functional groups.

6-Amino-2,4-dichloro-3-methylbenzoic acid structure

1250217-47-0 structure

Product Name:6-Amino-2,4-dichloro-3-methylbenzoic acid

CAS No:1250217-47-0

MF:C₈H₇Cl₂NO₂

MW:220.052680253983

MDL:MFCD16112614

CID:5617709

PubChem ID:22922628

Update Time:2025-06-08

6-Amino-2,4-dichloro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- SCHEMBL8861080
- CS-0245336
- AKOS011078642
- 1250217-47-0
- 6-amino-2,4-dichloro-3-methylbenzoic acid
- EN300-3033227
- Benzoic acid, 6-amino-2,4-dichloro-3-methyl-
- 6-Amino-2,4-dichloro-3-methylbenzoic acid
- MDL： MFCD16112614
- Inchi： 1S/C8H7Cl2NO2/c1-3-4(9)2-5(11)6(7(3)10)8(12)13/h2H,11H2,1H3,(H,12,13)
- InChI Key： HHLNTHJJDFRFLU-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=C(C=C(C=1C)Cl)N

Computed Properties

Exact Mass: 218.9853839g/mol
Monoisotopic Mass: 218.9853839g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.523±0.06 g/cm3(Predicted)
Boiling Point: 378.2±42.0 °C(Predicted)
pka: 3.52±0.28(Predicted)

6-Amino-2,4-dichloro-3-methylbenzoic acid Pricemore >>

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